Cas no 1804214-71-8 (Ethyl 2-(2-chloropropanoyl)-5-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-(2-chloropropanoyl)-5-(trifluoromethoxy)benzoate
• CAS No: 1804214-71-8
• MF: C₁₃H₁₂ClF₃O₄
• MW: 324.680193901062
• CID: 4959747
• Update Time: 2025-06-30

Ethyl 2-(2-chloropropanoyl)-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-chloropropanoyl)-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C13H12ClF3O4/c1-3-20-12(19)10-6-8(21-13(15,16)17)4-5-9(10)11(18)7(2)14/h4-7H,3H2,1-2H3
• InChI Key： RACGTLDUQANIHP-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=CC=1C(=O)OCC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 386
• XLogP3: 4
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 2-(2-chloropropanoyl)-5-(trifluoromethoxy)benzoate

Ethyl 2-(2-chloropropanoyl)-5-(trifluoromethoxy)benzoate (CAS No. 1804214-71-8): A Comprehensive Overview

Ethyl 2-(2-chloropropanoyl)-5-(trifluoromethoxy)benzoate, with the chemical formula C₁₃H₁₁ClF₃O₄, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound is characterized by its complex structure, which includes a benzoate core substituted with a (trifluoromethoxy) group at the 5-position and a 2-(2-chloropropanoyl) side chain. The presence of these functional groups makes it a promising candidate for further investigation in various therapeutic applications.

The CAS No. 1804214-71-8 of Ethyl 2-(2-chloropropanoyl)-5-(trifluoromethoxy)benzoate is a unique identifier that distinguishes it from other chemical compounds. This numerical code ensures that researchers and scientists can accurately reference and retrieve information about this specific molecule. The CAS registry system is an essential tool in the chemical industry, providing a standardized method for naming and classifying chemical substances.

In recent years, there has been growing interest in the development of novel compounds that exhibit potent biological activity. Ethyl 2-(2-chloropropanoyl)-5-(trifluoromethoxy)benzoate has been studied for its potential pharmacological properties, particularly in the context of anti-inflammatory and anti-cancer therapies. The trifluoromethoxy group is known to enhance the lipophilicity and metabolic stability of molecules, making them more suitable for oral administration and improving their bioavailability.

The benzoate core of Ethyl 2-(2-chloropropanoyl)-5-(trifluoromethoxy)benzoate is a well-known scaffold in medicinal chemistry, often used in the design of drugs due to its favorable pharmacokinetic properties. The benzoate group contributes to the molecule's solubility and binding affinity to biological targets. Additionally, the 2-(2-chloropropanoyl) side chain introduces additional functionality that can be exploited for modulating biological activity.

One of the most exciting areas of research involving Ethyl 2-(2-chloropropanoyl)-5-(trifluoromethoxy)benzoate is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have explored its use in the development of novel inhibitors targeting specific enzymes involved in cancer progression. For instance, studies have shown that derivatives of this compound can inhibit kinases, which are critical enzymes in signal transduction pathways that regulate cell growth and division.

Another area of interest is the anti-inflammatory potential of Ethyl 2-(2-chloropropanoyl)-5-(trifluoromethoxy)benzoate. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. The compound's ability to modulate inflammatory pathways has been investigated in preclinical models, demonstrating promising results in reducing inflammation without significant side effects.

The synthesis of Ethyl 2-(2-chloropropanoyl)-5-(trifluoromethoxy)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethoxy group, for example, typically involves fluorination reactions that must be carefully optimized to achieve high yields and purity. Similarly, the attachment of the 2-(2-chloropropanoyl) side chain requires careful consideration of reaction conditions to ensure regioselectivity and minimize byproduct formation.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing Ethyl 2-(2-chloropropanoyl)-5-(trifluoromethoxy)benzoate. These improvements have not only reduced production costs but also enhanced the quality and consistency of the final product. Such advancements are crucial for facilitating further research and development efforts aimed at harnessing the therapeutic potential of this compound.

In conclusion, Ethyl 2-(2-chloropropanoyl)-5-(trifluoromethoxy)benzoate (CAS No. 1804214-71-8) is a compound with significant potential in pharmaceutical research and drug development. Its unique structure, characterized by a benzoate core substituted with a (trifluoromethoxy) group and a 2-(2-chloropropanoyl) side chain, makes it a valuable scaffold for designing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, particularly in anti-inflammatory and anti-cancer therapies.